NH4I-promoted oxidative formation of benzothiazoles and thiazoles from arylacetic acids and phenylalanines with elemental sulfur†
Organic & Biomolecular Chemistry Pub Date: 2021-05-12 DOI: 10.1039/D1OB00671A
Abstract
A NH4I/K3PO4-based catalytic system has been established to enable oxidative formation of thiazole compounds from arylacetic acids and phenylalanines with elemental sulfur. While the three-component reaction of anilines or β-naphthylamines with arylacetic acids and elemental sulfur affords benzo[2,1-d]thiazoles and naphtho[2,1-d]thiazoles, the annulation of phenylalanines with elemental sulfur produces 2-benzyl and 2-benzoylthiazoles. This work well complements previous three-component annulations of benzothiazoles from other coupling partners.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 1556096-18-4
